N-cyclopropyl-2-(4-(3-(phenylsulfonyl)propanamido)phenyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: 2-[4-[3-(benzenesulfonyl)propanoylamino]phenyl]-N-cyclopropyltetrazole-5-carboxamide
• InChI: InChI=1S/C20H20N6O4S/c27-18(12-13-31(29,30)17-4-2-1-3-5-17)21-14-8-10-16(11-9-14)26-24-19(23-25-26)20(28)22-15-6-7-15/h1-5,8-11,15H,6-7,12-13H2,(H,21,27)(H,22,28)
• InChI Key: PNTJTNCNOAAQGN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=NN(N=N2)C3=CC=C(C=C3)NC(=O)CCS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C20H20N6O4S
• Molecular Weight: 440.5 g/mol

Description

N-cyclopropyl-2-(4-(3-(phenylsulfonyl)propanamido)phenyl)-2H-tetrazole-5-carboxamide is a useful research compound. Its molecular formula is C20H20N6O4S and its molecular weight is 440.48. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis Applications

• The compound is part of a broader category of molecules utilized in the synthesis of diverse drug-like molecules. For instance, a general method for the solution-phase parallel synthesis of 5-amino-substituted 1,2,4-thiadiazole derivatives employs initial cyclization reactions involving similar structural motifs, demonstrating the role of such compounds in generating pharmacologically relevant entities (Park et al., 2009).

Pharmacological Research

• Research on substituted benzenesulfonamides, related to the structural class of the given compound, has shown significant aldose reductase inhibitory activity with potential implications for managing diabetic complications. These compounds also exhibited potent antioxidant potential, suggesting a dual role in therapeutic applications (Alexiou & Demopoulos, 2010).

Molecular Interaction Studies

• Docking studies and crystal structure analysis of tetrazole derivatives reveal insights into the orientation and interaction within the active site of enzymes like cyclooxygenase-2 (COX-2), underscoring the utility of such compounds in designing COX-2 inhibitors. These studies provide a basis for understanding how modifications in the tetrazole moiety influence molecular interactions and enzyme inhibition (Al-Hourani et al., 2015).

Antibacterial Activity

• Novel heterocyclic compounds incorporating sulfamoyl moiety, similar in structural complexity to the queried compound, have been synthesized and evaluated for antimicrobial activity. This research indicates the potential of such compounds in developing new antibiotics and antibacterial drugs, highlighting the relevance of intricate molecular designs in addressing resistance issues (Darwish et al., 2014).